Cas no 194543-11-8 (1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)-)
194543-11-8 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)-
CAS No:194543-11-8
MF:C15H12N4
MW:248.28258228302
CID:3863775
PubChem ID:85743608
Update Time:2025-04-22
1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)-
- DB-139616
- 5-Amino-3-methyl-1-(1-naphthalenyl)-1H-pyrazole-4-carbonitrile
- 194543-11-8
-
- Inchi: 1S/C15H12N4/c1-10-13(9-16)15(17)19(18-10)14-8-4-6-11-5-2-3-7-12(11)14/h2-8H,17H2,1H3
- InChI Key: JKJNCUPOJZIRQG-UHFFFAOYSA-N
- SMILES: N1(C2=C3C(C=CC=C3)=CC=C2)C(N)=C(C#N)C(C)=N1
Computed Properties
- Exact Mass: 248.106196400Da
- Monoisotopic Mass: 248.106196400Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 67.6Ų
1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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